Cas no 2416235-63-5 (3-Dimethylphosphorylbutanoic acid)

• Product Name: 3-Dimethylphosphorylbutanoic acid
• CAS No: 2416235-63-5
• Molecular Formula: C₆H₁₃O₃P
• Molecular Weight: 164.139383077621
• CID: 6127037
• PubChem ID: 87462878

3-Dimethylphosphorylbutanoic acid Properties

Names and Identifiers

• 2416235-63-5
• SCHEMBL2990302
• 3-Dimethylphosphorylbutanoic acid
• 3-(dimethylphosphoryl)butanoic acid
• EN300-7470871

• InChIKey： OZGBQQYQOGADAH-UHFFFAOYSA-N
• Inchi： 1S/C6H13O3P/c1-5(4-6(7)8)10(2,3)9/h5H,4H2,1-3H3,(H,7,8)
• SMILES： P(C)(C)(C(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 164.06023127g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 164.06023127g/mol
• Heavy Atom Count: 10
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates